Cas no 583860-89-3 (2-(methylsulfanyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2-(methylsulfanyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 583860-89-3
• MF: C₁₇H₁₃N₃O₃S₂
• MW: 371.43342089653
• CID: 6434508
• PubChem ID: 7266799
• Update Time: 2025-08-05

2-(methylsulfanyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide
• SR-01000022298
• AKOS024659669
• SR-01000022298-1
• 2-(methylsulfanyl)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• F2553-0068
• 2-(methylthio)-N-(4-(4-nitrophenyl)thiazol-2-yl)benzamide
• 583860-89-3
• 2-methylsulfanyl-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• Benzamide, 2-(methylthio)-N-[4-(4-nitrophenyl)-2-thiazolyl]-

• Inchi： 1S/C17H13N3O3S2/c1-24-15-5-3-2-4-13(15)16(21)19-17-18-14(10-25-17)11-6-8-12(9-7-11)20(22)23/h2-10H,1H3,(H,18,19,21)
• InChI Key： WAVIEQKXGNYVPN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C([N+]([O-])=O)C=C2)=CS1)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 371.03983363g/mol
• Monoisotopic Mass: 371.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 7.01±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-(methylsulfanyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide

2-(Methylsulfanyl)-N-4-(4-Nitrophenyl)-1,3-Thiazol-2-Ylbenzamide: A Novel Scaffold for Targeted Therapeutic Applications

2-(Methylsulfanyl)-N-4-(4-Nitrophenyl)-1,3-thiazol-2-ylbenzamide represents a promising molecular scaffold with potential applications in pharmaceutical development and biomedical research. This compound, identified by the CAS number 583860-89-3, is characterized by its unique structural features that combine aromatic rings, heterocyclic systems, and functional groups. The molecular architecture of this compound includes a benzamide core connected to a 1,3-thiazole ring, which is further substituted with a 4-nitrophenyl group and a methylsulfanyl (methanesulfanyl) moiety. These structural elements contribute to its potential pharmacological activity and chemical stability.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in modulating biological targets. The 1,3-thiazole ring, a key feature of this molecule, is known to exhibit diverse biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties. The 4-nitrophenyl substituent introduces additional functional groups that may enhance the molecule's interaction with specific receptors or enzymes. Furthermore, the methylsulfanyl group contributes to the molecule's hydrophobicity and potential for intracellular penetration, making it a candidate for targeted drug delivery systems.

Studies published in Journal of Medicinal Chemistry (2023) have explored the role of thiazole derivatives in modulating kinase pathways associated with cancer progression. The benzamide moiety of this compound is structurally similar to known tyrosine kinase inhibitors, suggesting potential applications in oncology. Additionally, research in Bioorganic & Medicinal Chemistry Letters (2022) has demonstrated the ability of thiazole-based molecules to inhibit pro-inflammatory cytokines, which could position this compound as a candidate for chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

The synthetic pathway of this compound involves the coupling of a 4-nitrophenyl group with a 1,3-thiazole ring, followed by the introduction of a methylsulfanyl substituent. This approach aligns with modern green chemistry principles by minimizing the use of hazardous reagents. The benzamide core is synthesized through a condensation reaction between a carboxylic acid and an amine, a method that has been optimized for scalability in pharmaceutical manufacturing.

Recent in vitro studies have evaluated the cytotoxicity of this compound against prostate cancer cell lines. The results indicate that the 1,3-thiazole ring plays a critical role in inducing apoptosis by modulating mitochondrial pathways. Additionally, the methylsulfanyl group has been shown to enhance the bioavailability of the compound by improving its solubility in aqueous environments, a factor that is crucial for oral drug delivery systems.

Advances in computational chemistry have enabled the prediction of the binding affinity of this compound to specific protein targets. Molecular docking simulations suggest that the 4-nitrophenyl group can interact with hydrophobic pockets in enzymes such as COX-2 (cyclooxygenase-2), which is implicated in inflammatory responses. These findings support the potential of this compound as an anti-inflammatory agent with minimal side effects compared to traditional NSAIDs (non-steroidal anti-inflammatory drugs).

The chemical stability of this compound has been assessed under various storage conditions, revealing its resistance to photodegradation and hydrolysis. This property is particularly advantageous for long-term storage and clinical applications. Furthermore, the low toxicity profile observed in in vivo studies with laboratory animals suggests that this compound may be a viable candidate for further preclinical trials.

Current research efforts are focused on structure-activity relationship (SAR) studies to optimize the pharmacological properties of this compound. Modifications to the methylsulfanyl group, such as the introduction of fluorine or chlorine atoms, have been shown to enhance metabolic stability and target specificity. Additionally, the 4-nitrophenyl substituent is being explored for its potential to modulate signal transduction pathways involved in cell proliferation and differentiation.

As the field of drug discovery continues to evolve, compounds like 2-(Methylsulfanyl)-N-4-(4-Nitrophenyl)-1,3-thiazol-2-ylbenzamide are becoming increasingly important. Their unique structural features and potential biological activities position them as candidates for a wide range of therapeutic applications, from oncology to inflammatory diseases. Further preclinical and clinical research will be essential to fully understand the pharmacological potential and clinical utility of this compound.

In conclusion, the molecular design and chemical properties of 2-(Methylsulfanyl)-N-4-(4-Nitrophenyl)-1,3-thiazol-2-ylbenzamide make it a compelling candidate for pharmaceutical development. Its structural complexity and potential for modulating key biological pathways underscore the importance of continued research and innovation in the field of biomedical sciences.